Cas no 13268-67-2 (Senecionine N-oxide)

Senecionine N-oxide is the main product of pyrrolidine alkaloid biosynthesis in Senecio vulgaris root culture Senecionine N-oxide has antitumor activity

Senecionine N-oxide structure

Product Name:Senecionine N-oxide

CAS No:13268-67-2

Molecular Formula:C₁₈H₂₅NO₆

Molecular Weight:351.3942

MDL:MFCD01750097

CID:146807

PubChem ID:5380876

Senecionine N-oxide Properties

Names and Identifiers

- [1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizine-2,7-dione,3-ethylidene-3,4,5,6,9,11,13,14,14a,14b-decahydro-6-hydroxy-5,6-dimethyl-,12-oxide, (3Z,5R,6R,14aR,14bR)-
- Senecionine-N-Oxide
- [1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizine-2,7-dione,3-ethylidene-3,4,5,6,9,11,13,14,14a,14b-decahydro-6-hydroxy-5,6-dimeth
- Senecionine N-Oxide
- 12-Hydroxysenecionan-11,16-dione 4-oxide
- integerrimine N-oxide
- Senecionine oxide
- Senecionin-N-oxid
- NSC106677
- Senecionine, N-oxide
- Senecionine N-oxide
- 13268-67-2
- Senecionine-N-oxide 100 microg/mL in Water
- (1,6)Dioxacyclododecino(2,3,4-gh)pyrrolizine-3,7-dione, 3-ethylidene-3,4,5,6,9,11,13,14,14a,14b-decahydro-6-hydroxy-5,6-dimethyl-, 12-oxide, (3Z,5R,6R,14aR,14bR)-
- 1ST14176
- NSC-106677
- HY-N6637
- DTXSID901016615
- E80698
- AKOS037515349
- NS00066969
- CHEMBL471683
- CS-0062870
- Senecionan-11,16-dione, 12-hydroxy-, 4-oxide
- (5R,6R,9a1R,14aR,Z)-3-ethylidene-6-hydroxy-5,6-dimethyl-2,7-dioxo-2,3,4,5,6,7,9,9a1,11,13,14,14a-dodecahydro-12H-[1,6]dioxacyclododecino[2,3,4-gh]pyrrolizine 12-oxide
- (1R,4Z,6R,7R,17R)-4-ethylidene-7-hydroxy-6,7-dimethyl-14-oxido-2,9-dioxa-14-azoniatricyclo[9.5.1.014,17]heptadec-11-ene-3,8-dione
- CHEBI:52070
- Q27104786
- NSC 106677
- Homoeriodictyol
- DTXCID501474807
- senecionin-N-oxid
- DA-77792
- (1R,4Z,6R,7R,17R)-4-ethylidene-7-hydroxy-6,7-dimethyl-14-oxido-2,9-dioxa-14-azoniatricyclo(9.5.1.014,17)heptadec-11-ene-3,8-dione
- senecionine N-oxide
- +Expand
- MDL： MFCD01750097
- InChIKey： PLGBHVNNYDZWGZ-GPUZEBNTSA-N
- Inchi： 1S/C18H25NO6/c1-4-12-9-11(2)18(3,22)17(21)24-10-13-5-7-19(23)8-6-14(15(13)19)25-16(12)20/h4-5,11,14-15,22H,6-10H2,1-3H3/b12-4-/t11-,14-,15-,18-,19?/m1/s1
- SMILES： O1C(/C(=C(/[H])\C([H])([H])[H])/C([H])([H])[C@@]([H])(C([H])([H])[H])[C@](C([H])([H])[H])(C(=O)OC([H])([H])C2=C([H])C([H])([H])[N+]3(C([H])([H])C([H])([H])[C@]1([H])[C@]32[H])[O-])O[H])=O

Computed Properties

Exact Mass: 351.168188g/mol
Surface Charge: 0
XLogP3: 0.5
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 0
Monoisotopic Mass: 351.168188g/mol
Monoisotopic Mass: 351.168188g/mol
Topological Polar Surface Area: 90.9Å²
Heavy Atom Count: 25
Complexity: 656
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 351.4

Experimental Properties

LogP: 1.16420
PSA: 102.26000
Solubility: Soluble (170 g/l) (25 º C),
Color/Form: Powder

Senecionine N-oxide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P009F8B-1mg	senecionine N-oxide	13268-67-2	98%	1mg	$247.00
A2B Chem LLC	AE38843-1mg	senecionine N-oxide	13268-67-2	98%	1mg	$225.00	2024-04-20
abcr	AB510417-10mg	Senecionine N-oxide , HPLC Grade; .	13268-67-2		10mg	€624.00
ChemScence	CS-0062870-1mg	Senecionine N-oxide	13268-67-2		1mg	$190.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP4019-20mg	Senecionine N-oxide	13268-67-2	98%	20mg	$490	2023-09-20
Cooke Chemical	M3568557-5mg	SenecionineN-oxide	13268-67-2	≥95%	5mg	RMB 3840.00	2023-09-07
eNovation Chemicals LLC	Y1252211-1mg	senecionine N-oxide	13268-67-2	98%	1mg	$485
MedChemExpress	HY-N6637-1mg	Senecionine N-oxide	13268-67-2	98.73%	1mg	￥1350	2024-07-20
PhytoLab	82631-50mg	Senecionine N-oxide	13268-67-2	≥ 95.0 %	50mg	€1705.5
TargetMol Chemicals	TN2203-5 mg	Senecionine N-oxide	13268-67-2	98%	5mg	￥ 2,850

Senecionine N-oxide Synthesis

Senecionine N-oxide Suppliers

WU HAN TIAN ZHI Biotechnology Co., Ltd.

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(CAS:13268-67-2)

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:13268-67-2)

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SHANG HAI SHI DAN DE BIAO ZHUN JI SHU FU WU Co., Ltd.

Audited Supplier

(CAS:13268-67-2)

MR./MRS.:LU ZHONG HUA

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Email:luzh@nature-standard.com

Senecionine N-oxide Related Literature

1. Pyrrolizidine alkaloids

D. J. Robins Nat. Prod. Rep. 1987 4 577
2. Pyrrolizidine alkaloids

D. J. Robins Nat. Prod. Rep. 1993 10 487
3. Pyrrolizidine alkaloids

D. J. Robins Nat. Prod. Rep. 1990 7 377
4. Pyrrolizidine alkaloids: occurrence, biology, and chemical synthesis

Jeremy Robertson,Kiri Stevens Nat. Prod. Rep. 2017 34 62
5. The application of root cultures to problems of biological chemistry

Richard J. Robins Nat. Prod. Rep. 1998 15 549
6. Pyrrolizidine alkaloids

D. J. Robins Nat. Prod. Rep. 1989 6 577
7. Index pages

Nat. Prod. Rep. 1987 4 I1
8. The senecio alkaloids. Part XI. The conversion of rosmarinine into senecionine and the general structure of the senecio alkaloids

M. J. Koekemoer,F. L. Warren J. Chem. Soc. 1955 63
9. Pyrrolizidine alkaloids

James R. Liddell Nat. Prod. Rep. 2000 17 455
10. Pyrrolizidine alkaloids quantified in soil and water using UPLC-MS/MS

Jawameer R. Hama,Bjarne W. Strobel RSC Adv. 2019 9 30350

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